3-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride

• IUPAC Name: 3-bromo-6-methylimidazo[1,2-a]pyridine;hydrochloride
• InChI: InChI=1S/C8H7BrN2.ClH/c1-6-2-3-8-10-4-7(9)11(8)5-6;/h2-5H,1H3;1H
• InChI Key: GTXUZGRZBHQDSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC=C2Br)C=C1.Cl
• Molecular Formula: C8H8BrClN2
• DSSTOX Substance ID: DTXSID50674755
• Molecular Weight: 247.52 g/mol
• CAS RN: 1072944-60-5

Description

3-Bromo-6-methylimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 866135-71-9. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 3-Bromo-6-methylimidazo[1,2-a]pyridine, can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The best results were obtained with lactams that could be introduced on the 6-bromoimidazo[1,2-a]pyridine.

Molecular Structure Analysis

The molecular structure of 3-Bromo-6-methylimidazo[1,2-a]pyridine is represented by the InChI Code: 1S/C8H7BrN2/c1-6-2-3-8-10-4-7(9)11(8)5-6/h2-5H,1H3.

Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine has been studied. The reaction with Br2 in CHCl3 proceeded with a substitution of a hydrogen atom at the C-3 carbon atom, forming 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide.

Physical And Chemical Properties Analysis

3-Bromo-6-methylimidazo[1,2-a]pyridine is a solid under normal conditions. It has a molecular weight of 211.06.

Scientific Research Applications

• Synthesis of Imidazo[1,2-a]pyridines : The compound is integral in synthesizing various imidazo[1,2-a]pyridines. For instance, it has been used in the one-pot synthesis of 3-aminoimidazo[1,2-a]pyridines, with ionic liquids like 1-butyl-3-methylimidazolium bromide facilitating the process (Shaabani, Soleimani, & Maleki, 2006).

• Antibacterial Activity : Derivatives of imidazo[1,2-a]pyridine, such as those incorporating pyridine, thiazole, or pyrazole motifs, synthesized using 3-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride, have shown significant antibacterial potency against various bacteria (Althagafi & Abdel‐Latif, 2021).

• Halogenation Reactions : The compound plays a crucial role in halogenation reactions. For example, halogenation of 2-unsubstituted and 2-methylimidazo[4,5-b]pyridines, which are structurally related to 3-Bromo-6-methylimidazo[1,2-a]pyridine, shows varied pathways depending on the conditions, demonstrating the compound's utility in creating halogenated derivatives (Yutilov, Lopatinskaya, Smolyar, & Gres’ko, 2005).

• Catalytic Applications : The compound's derivatives have been used in catalytic reactions. For instance, palladium(0)-mediated microwave-assisted direct C3 alkenylation of imidazo[1,2-a]pyridines, a process that enhances the synthesis of various derivatives, utilizes these compounds (Koubachi, Kazzouli, Berteina‐Raboin, Mouaddib, & Guillaumet, 2008).

• Synthesis of Novel Compounds : The compound is instrumental in synthesizing new chemical entities. An example includes the creation of ethyl 6‐bromo‐8‐hydroxyimidazo[1,2‐a]pyridine‐3‐carboxylates with significant anti-hepatitis B virus activity (Chen, Liu, Zhang, Guo, Liu, Li, & Gong, 2011).

Safety And Hazards

The compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazo[1,2-a]pyridine derivatives, including 3-Bromo-6-methylimidazo[1,2-a]pyridine, have been recognized for their wide range of applications in medicinal chemistry. They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). This suggests potential future directions in the development of new TB drugs.